5-Chloro-2-fluoro-4-methoxy-6-methylpyrimidine

• IUPAC Name: 5-chloro-2-fluoro-4-methoxy-6-methylpyrimidine
• InChI: InChI=1S/C6H6ClFN2O/c1-3-4(7)5(11-2)10-6(8)9-3/h1-2H3
• InChI Key: AONZNEISCIXPRR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)F)OC)Cl
• Molecular Formula: C6H6ClFN2O
• Molecular Weight: 176.57 g/mol

Description

5-Chloro-2-fluoro-4-methoxy-6-methylpyrimidine (5-CFMMP) is a fluorinated pyrimidine derivative and a member of the pyrimidine family. It is a versatile compound with a wide range of applications in the field of science, ranging from pharmaceuticals to biochemistry. 5-CFMMP has been studied extensively in the laboratory, with its synthesis methods and biochemical and physiological effects being well-documented in the literature.

Scientific Research Applications

5-Chloro-2-fluoro-4-methoxy-6-methylpyrimidine has been used in a variety of scientific research applications, ranging from pharmaceuticals to biochemistry. In the pharmaceutical industry, 5-Chloro-2-fluoro-4-methoxy-6-methylpyrimidine has been used in the development of drugs for the treatment of a variety of diseases, such as cancer, diabetes, and Alzheimer's disease. In biochemistry, 5-Chloro-2-fluoro-4-methoxy-6-methylpyrimidine has been used to study the structure and function of proteins, as well as to investigate the mechanisms of enzyme action. Additionally, 5-Chloro-2-fluoro-4-methoxy-6-methylpyrimidine has been used in the study of the mechanisms of drug action and to investigate the effects of drugs on the body.

Mechanism of Action

The mechanism of action of 5-Chloro-2-fluoro-4-methoxy-6-methylpyrimidine is not yet fully understood. However, it is believed that 5-Chloro-2-fluoro-4-methoxy-6-methylpyrimidine acts as an inhibitor of the enzyme known as cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the production of prostaglandins, which are molecules that play a role in inflammation and pain. By inhibiting the activity of COX-2, 5-Chloro-2-fluoro-4-methoxy-6-methylpyrimidine is thought to reduce inflammation and pain.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Chloro-2-fluoro-4-methoxy-6-methylpyrimidine have been studied extensively in the laboratory. Studies have shown that 5-Chloro-2-fluoro-4-methoxy-6-methylpyrimidine has anti-inflammatory, analgesic, and antipyretic effects. Additionally, 5-Chloro-2-fluoro-4-methoxy-6-methylpyrimidine has been shown to inhibit the growth of certain cancer cells, suggesting a potential role in the treatment of cancer.

Advantages and Limitations for Lab Experiments

The use of 5-Chloro-2-fluoro-4-methoxy-6-methylpyrimidine in laboratory experiments has several advantages. It is a relatively inexpensive compound, making it an attractive option for researchers on a budget. Additionally, the two-step synthesis process is relatively straightforward and can be easily replicated in the laboratory. However, there are also some limitations to using 5-Chloro-2-fluoro-4-methoxy-6-methylpyrimidine in laboratory experiments. For example, its mechanism of action is not yet fully understood, making it difficult to accurately predict its effects in certain experiments. Additionally, 5-Chloro-2-fluoro-4-methoxy-6-methylpyrimidine is a relatively new compound and its effects on the body are not yet fully known, making it difficult to accurately assess its safety.

Future Directions

The potential future directions for 5-Chloro-2-fluoro-4-methoxy-6-methylpyrimidine research are numerous. Further research is needed to better understand its mechanism of action and the biochemical and physiological effects of 5-Chloro-2-fluoro-4-methoxy-6-methylpyrimidine on the body. Additionally, further research is needed to explore the potential therapeutic applications of 5-Chloro-2-fluoro-4-methoxy-6-methylpyrimidine, such as its potential role in the treatment of cancer. Finally, further research is needed to explore the potential side effects of 5-Chloro-2-fluoro-4-methoxy-6-methylpyrimidine, as well as its potential interactions with other drugs.

Synthesis Methods

The synthesis of 5-Chloro-2-fluoro-4-methoxy-6-methylpyrimidine is generally achieved through a two-step process. In the first step, 5-chloro-2-fluoro-4-methoxy-6-methylpyrimidine is formed by reacting 5-chloro-2-fluoro-4-methoxy-6-methylpyrimidine chloride with a base. In the second step, the pyrimidine is reacted with an acid to form 5-Chloro-2-fluoro-4-methoxy-6-methylpyrimidine. This two-step process is often used in the laboratory to synthesize 5-Chloro-2-fluoro-4-methoxy-6-methylpyrimidine for research purposes.